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Compound of Interest

Compound Name: 4-Chloro-2-iodo-6-methylaniline

Cat. No.: B1368913

An In-Depth Technical Guide to 4-Chloro-2-iodo-6-methylaniline: Commercial Availability,
Applications, and Synthesis Insights

Introduction

4-Chloro-2-iodo-6-methylaniline is a halogenated aromatic amine that serves as a highly
specialized and valuable building block in modern organic synthesis. Its unique substitution
pattern—featuring chloro, iodo, and methyl groups on the aniline scaffold—offers multiple
reactive sites and steric control, making it a crucial intermediate in the development of complex
molecules. This guide provides a comprehensive overview of its commercial availability, key
properties, applications in research and drug development, and insights into its safe handling
and synthesis.

Identified by the CAS Number 69705-29-9, this compound is particularly relevant for
researchers and professionals in the pharmaceutical and agrochemical industries.[1][2] Its
structural complexity allows for precise molecular modifications essential for creating novel
active pharmaceutical ingredients (APIs) and advanced chemical products.

Physicochemical and Structural Properties

The distinct physical and chemical characteristics of 4-Chloro-2-iodo-6-methylaniline dictate
its behavior in chemical reactions and its handling requirements. These properties are
summarized below.
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Property Value Source
CAS Number 69705-29-9 [1][2]
Molecular Formula C7H7CIIN [1103114]
Molecular Weight 267.5 g/mol [2]
Melting Point 47-49 °C [2]

Not specified, but related

anilines are often white to off-
Appearance . _

white or purple crystalline

powders.[5]

) Typically available at 95+% or

Purity _ [61[7]

higher.

APOYOBUFTZPTBO-
INChl Key [2][3]

UHFFFAOYSA-N

Commercial Availability and Procurement

4-Chloro-2-iodo-6-methylaniline is available from a range of specialized chemical suppliers

who cater to the research and development sectors. Procurement is typically for non-clinical,

research purposes, and availability may vary from stock to made-to-order.

Supplier Product Identifier Purity Notes
BIONET- ,
_ _ N Available through the
Sigma-Aldrich (Merck) KEY293014768 / Not specified
marketplace.[1][2]
MAT293039626
Listed as an
2A Biotech 2A-0138424 96%-+ ) )
intermediate.[6]
N Available for
ABI Chem AC2A00z24D Not specified )
quotation.[4]
] Listed for chemical
ChemicalBook CB72640003 95+% ,
industry users.[7]
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When sourcing this compound, it is crucial for researchers to verify the purity and obtain a
Certificate of Analysis (CoA) to ensure it meets the specifications required for their intended
application.

Applications in Research and Drug Development

The strategic importance of halogenated anilines lies in their versatility as intermediates for
creating more complex molecules. The specific arrangement of substituents in 4-Chloro-2-
iodo-6-methylaniline offers distinct advantages:

e Pharmaceutical Synthesis: Halogenated compounds often exhibit enhanced biological
activity.[8] This intermediate is a key building block for synthesizing APIs, where its structure
can be modified to target a wide range of diseases.[9][10] The iodine atom is particularly
useful as it can be readily displaced or used in cross-coupling reactions (e.g., Suzuki,
Sonogashira, Heck) to build molecular complexity.

» Agrochemical Development: In the agrochemical sector, this compound serves as a
precursor for advanced pesticides and herbicides.[9][10] The development of more effective
and targeted crop protection solutions relies on innovative intermediates like this to create
novel active ingredients.[10]

o Materials Science: Its use extends to the synthesis of specialized dyes and pigments,
contributing to the creation of materials with specific colorimetric properties.[10][11]

The workflow for utilizing such an intermediate in a drug discovery pipeline is visualized below.
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Phase 1: Intermediate Procurement

Source 4-Chloro-2-iodo-6-methylaniline
(CAS 69705-29-9)

Quality Control
(Verify Purity & CoA)

Proceed to Synthesis

Phase 2: Synthetic Chemistry

Functionalization Reaction
(e.g., Suzuki Coupling at lodo position)

Gurther Molecular ElaboratiorD

Purification of Target Compound
(e.g., Chromatography)

Submit for Testing

Phase 3: Downstream Application

Biological Screening
(e.g., Enzyme Assays)

Lead Optimization

Click to download full resolution via product page

Caption: Workflow from intermediate sourcing to application.
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Synthesis Pathway Overview

While specific, peer-reviewed synthesis routes for 4-Chloro-2-iodo-6-methylaniline are not
readily available in public literature, a plausible synthetic strategy can be inferred from methods
used for structurally similar compounds. A common approach involves the sequential
halogenation of a simpler aniline precursor, such as 2-methylaniline. The order of chlorination
and iodination is critical to ensure the correct regioselectivity, guided by the directing effects of
the amino and methyl groups.

A conceptual synthesis pathway is illustrated below.

Chlorination lodination
(e.g., CuCi2, HCl) P 4-Chloro-2-methylaniline —(w)—b 4-Chloro-2-iodo-6-methylaniline

2-Methylaniline

Click to download full resolution via product page

Caption: Conceptual synthesis of 4-Chloro-2-iodo-6-methylaniline.

Detailed Experimental Protocol: Synthesis of a
Related Intermediate

To provide a practical example of the chemistry involved with this class of compounds, the
following is a detailed protocol for the synthesis of the related precursor, 4-Chloro-2-
methylaniline, adapted from established methods.[12]

Objective: To synthesize 4-Chloro-2-methylaniline from 2-methylaniline via oxidative
chlorination.

Materials:

2-methylaniline (1.07 g, 10 mmol)

Copper(ll) chloride (CuClz, 2.68 g, 20 mmol)

36% Hydrochloric acid (HCI, 20 mL)

Oxygen (gas)
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Hydrogen chloride (gas)
Ethyl acetate
Saturated sodium carbonate solution

Saturated sodium chloride (brine) solution

Procedure:

Dissolution: In a suitable reaction vessel, dissolve 1.07 g of 2-methylaniline in 20 mL of 36%
hydrochloric acid.

o Causality: The aniline is protonated to form the anilinium salt, making it soluble in the
acidic agueous medium and activating the ring for the subsequent reaction.

Catalyst Addition: Add 2.68 g of CuCl: to the solution.

Reaction Initiation: Heat the reaction mixture to 60°C. Once the temperature is stable, begin
bubbling oxygen (at a rate of 0.02 mol/hour) and hydrogen chloride gas (at 0.01 mol/hour)
through the solution.[12]

o Causality: The CuClz acts as a catalyst in this oxidative chlorination. Refluxing or heating
provides the necessary activation energy for the reaction to proceed at a reasonable rate.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material (2-methylaniline) is consumed (approx. 6 hours).[12]

Work-up: Cool the mixture to room temperature. Add 30 mL of ethyl acetate and stir.

Neutralization & Extraction: Carefully adjust the pH to ~7 by adding saturated sodium
carbonate solution. Transfer the mixture to a separatory funnel. Extract the agueous phase
with ethyl acetate (2 x 30 mL).

o Causality: Neutralization deprotonates the anilinium salt, making the product soluble in the
organic solvent (ethyl acetate) for extraction.

e Washing: Combine the organic layers and wash twice with saturated brine solution.
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o Causality: The brine wash helps to remove residual water and inorganic salts from the
organic phase.

e Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the
crude product.

 Purification: The crude product can be further purified by column chromatography on silica
gel or by recrystallization to obtain pure 4-Chloro-2-methylaniline.[13]

Safety and Handling

Substituted anilines are often toxic and require careful handling in a laboratory setting. While a
specific, detailed Safety Data Sheet (SDS) for 4-Chloro-2-iodo-6-methylaniline is not broadly
published, the hazards can be inferred from structurally related compounds like 4-chloroaniline
and other toxic anilines.

Primary Hazards:
 Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[14]
o Skin and Eye Irritation: Can cause skin irritation and serious eye damage.[15][16]

o Methemoglobin Formation: Absorption into the body can lead to the formation of
methemoglobin, which causes cyanosis (a bluish discoloration of the skin). The onset of
symptoms may be delayed.

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[14]
Recommended Precautions:

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles or a face shield, and a lab coat.[15][17]

» Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation
of dust or vapors.[15][17]
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» Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.[15]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[14][15]

Conclusion

4-Chloro-2-iodo-6-methylaniline stands out as a pivotal chemical intermediate for advanced
scientific research, particularly in the fields of drug discovery and agrochemical synthesis. Its
commercial availability through specialized suppliers enables its use in creating novel, high-
value molecules. Understanding its chemical properties, synthesis context, and critical safety
protocols is essential for any researcher or scientist aiming to leverage its unique structural
features. This guide serves as a foundational resource for professionals seeking to procure and
utilize this compound effectively and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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